Cas no 85916-84-3 (Merkastan)

• Product Name: Merkastan
• CAS No: 85916-84-3
• MF: C₄H₆N₂S
• MW: 114.168838977814
• CID: 991196
• PubChem ID: 1349907
• Update Time: 2025-04-20

Merkastan Chemical and Physical Properties

Names and Identifiers

• Merkastan
• 3-methyl-1H-imidazole-2-thione
• NSC 38608
• Mercaptizole
• Imidazole-2-thio, 1-methyl-
• Methimazolum
• Tapazole
• DTXCID20820
• HMS2094C05
• Methimazole, VETRANAL(TM), analytical standard
• AKOS000269708
• Mercazolylum
• Spectrum_000995
• N-Methyl-2-mercaptoimidazole
• 4-Imidazoline-2-thione, 1-methyl-
• 1-Methyl-1,3-dihydroimidazole-2-thione
• HMS500J10
• tiamazole
• NSC-757111
• EN300-18327
• HMS2091D12
• 2H-Imidazole-2-thione,3-dihydro-1-methyl-
• Thacapzol
• METHIMAZOLE [IARC]
• 1-Methylimidazole-2-thiol
• NCGC00178875-01
• AMY11202
• Mercaptazole
• Methimazol
• Mercasolyl
• 2-mecapto 1-methylimidazole
• NSC757111
• NCGC00094721-01
• Imidazole-2-thiol, 1-methyl-
• thiamazole
• SR-01000695434-2
• H10722
• Methimazole (USP)
• M0868
• KBio2_004043
• SPECTRUM1500396
• NSC38608
• METHIMAZOLE [VANDF]
• Methimazole [USP]
• 223768-14-7
• METHIMAZOLE (IARC)
• KBioSS_001475
• NCGC00094721-03
• NC00636
• AB00443630-04
• NCGC00016273-01
• GTPL6649
• 1-methyl-1H-immidazole-2-thiol
• UNII-554Z48XN5E
• NCGC00254307-01
• Thycapzol
• IDI1_000188
• Mercazolyl
• Methamazole
• SR-05000001672-1
• Thiamazole (JP17/INN)
• NCGC00094721-07
• CHEMBL1515
• 1-methyl-3H-imidazole-2-thione
• Tiamazol (INN-Spanish)
• 554Z48XN5E
• Thimazole
• CAS-60-56-0
• THIAMAZOLE [EP MONOGRAPH]
• BSPBio_001989
• DB00763
• 1-Methyl-1H-imidazole-2(3H)-thione
• Metothyrine
• SPBio_001266
• Spectrum5_000954
• CCG-39656
• 1-Methyl-2-mercaptoimidazole
• 1-methyl-2-mercapto-imidazole
• NINDS_000188
• methimazole
• NCGC00016273-02
• NS00009257
• 2-Mercaptomethylimidazole
• 85916-84-3
• METHIMAZOLE (USP-RS)
• AI3-60285
• 2-Mercapto-1-methylimidazole
• Thiamazolum
• METHIMAZOLE (USP MONOGRAPH)
• BS-3743
• Methiamazole
• Thiamazolum (INN-Latin)
• Spectrum2_001273
• KBio1_000188
• KBio2_001475
• EINECS 200-482-4
• MFCD00179321
• AC-785
• HY-B0208
• 1-Metylo 2 merkaptoimidazolem
• Thycapsol
• Prestwick0_000786
• MLS002548853
• H03BB02
• Methimazol 100 microg/mL in Acetonitrile
• NCGC00094721-04
• Tiamazol [INN-Spanish]
• Prestwick_1010
• KBioGR_000515
• Thimazol
• Methimazole-d3(methyl-d3)
• HMS3714M14
• 1-METHYL-1H-IMIDAZOL-2-YLHYDROSULFIDE
• SW197088-3
• BSPBio_000892
• HMS3651I13
• AB00443630_07
• Methimazole (Tapazole, Northyx)
• 1-Methylimidazole-2(3H)-thione
• HMS1920L17
• HMS1570M14
• SMR000058376
• Methimazole, analytical standard
• Spectrum3_000495
• THIAMAZOLE [JAN]
• METHIMAZOLE [USP MONOGRAPH]
• 1-Methyl-1H-imidazole-2-thiol
• Thiamazol (INN-French)
• MLS000028413
• 1-Methyl-2-imidazolethiol
• CHEBI:50673
• Thiamazole, European Pharmacopoeia (EP) Reference Standard
• THIAMAZOLE [WHO-DD]
• Methylmercaptoimidazole
• HSDB 3361
• BIDD:GT0163
• 1-Methyl-2-mercapto imidazole
• Thiamazolum [INN-Latin]
• HMS3259L09
• C07190
• FT-0603253
• Q419663
• SR-05000001672-2
• Metazolo
• Strumazole
• Merkazolil
• 60-56-0
• 2-Mercapto-1-methylimidazol
• SBI-0206922.P001
• BCP02147
• BPBio1_000982
• METHIMAZOLE [HSDB]
• Thymidazole
• Frentirox
• Strumazol
• Basolan
• Methymazol
• Thiamazol [INN-French]
• Spectrum4_000048
• NCGC00016273-03
• 2-mercapto-3-methylimidazole
• METHIMAZOLE [MI]
• D00401
• F0001-2396
• Tiamazol
• Felimazole
• NSC-38608
• Thiamazole,(S)
• 2-Mercapto-1-methyl-1H-imidazole
• NCGC00094721-06
• Methimazole, United States Pharmacopeia (USP) Reference Standard
• 1,3-Dihydro-1-methyl-2H-imidazole-2-thione
• 1-Methyl-imidazole-2-thiol
• Tox21_110341
• Metothyrin
• Prestwick2_000786
• 1-methyl-2,3-dihydro-1H-imidazole-2-thione
• 2-mercapto-N-methylimidazole
• SCHEMBL41647
• 1-methyl-1-H-imidazole-2-thiol
• 1-Methyl-1H-imidazole-2-thiol #
• Z57901905
• NCGC00094721-02
• THIAMAZOLE [MART.]
• DTXSID4020820
• AB00443630_06
• Tiamazolo
• Imidazole, 1-methyl-2-mercapto-
• Thymidazol
• BDBM50241361
• SR-01000695434
• F1679-0258
• SBI-0206922.P004
• Tiamazolo [DCIT]
• Prestwick1_000786
• Favistan
• 1-Metylo 2 merkaptoimidazolem [Polish]
• Tox21_201341
• Tapuzole
• WLN: T5N CNJ A BSH
• Thiamazole [INN]
• Mercazole
• AB00443630-03
• A832780
• SPBio_002831
• Pharmakon1600-01500396
• 2-mercapto-1-methyl-imidazole
• HMS2097M14
• NCGC00258893-01
• AKOS000119427
• s1609
• Usaf el-30
• N-methyl imidazole-2-thiol
• BRD-K54416256-001-15-7
• 1-METHYL-1,3-DIHYDRO-2H-IMIDAZOLE-2-THIONE
• DivK1c_000188
• metimazolo
• Tox21_110341_1
• KBio2_006611
• Thiamazol
• THIAMAZOLE (MART.)
• NCGC00094721-05
• METHIMAZOLE [ORANGE BOOK]
• Prestwick3_000786
• 2H-Imidazole-2-thione, 1,3-dihydro-1-methyl-
• MMZ
• METHIMAZOLE [USP-RS]
• 1-methylimidazole-2-thione
• Metimazol
• Danantizol
• Tox21_300532
• Q-201364
• HMS2090B17
• CCG-220786
• SR-05000001672
• Tapazole (TN)
• Metizol
• Metotirin
• THIAMAZOLE (EP MONOGRAPH)
• 2-Mercapto-1-methylimidazole, >=99%
• STR03572
• KBio3_001489
• STK802184
• STK300018
• DB-053649
• BRD-K54416256-001-18-1
• BRD-K54416256-001-19-9
• Thiamazole (JP18/INN)
• imidazole, 2-mercapto-1-methyl-

• Inchi： 1S/C4H6N2S/c1-6-3-2-5-4(6)7/h2-3H,1H3,(H,5,7)
• InChI Key： PMRYVIKBURPHAH-UHFFFAOYSA-N
• SMILES： S=C1NC=CN1C

Computed Properties

• Exact Mass: 114.02516937g/mol
• Monoisotopic Mass: 114.02516937g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 47.4Ų

Experimental Properties

• LogP: log Kow = -0.34